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Compound of Interest

Compound Name: 2-Fluoro-5-hydroxybenzonitrile

Cat. No.: B173201 Get Quote

2-Fluoro-5-hydroxybenzonitrile, also known as 3-Cyano-4-fluorophenol, is a substituted

aromatic compound of significant interest in medicinal and agricultural chemistry. Its unique

arrangement of fluoro, hydroxyl, and nitrile functional groups makes it a versatile intermediate

for synthesizing complex molecules, including novel therapeutic agents and advanced

materials.[1] However, the very reactivity that makes this compound valuable also necessitates

a profound understanding of its potential hazards.

This guide moves beyond a standard Material Safety Data Sheet (MSDS) to provide a deeper,

more contextualized understanding of the safe handling, storage, and emergency management

of 2-Fluoro-5-hydroxybenzonitrile. As Senior Application Scientists, our goal is to empower

researchers to utilize this chemical's full potential while upholding the highest standards of

laboratory safety. This document is built on the pillars of expertise, validated protocols, and

authoritative data to ensure scientific integrity.

Physicochemical Identity and Properties
A foundational understanding of a chemical's physical properties is the first step in a robust

safety assessment. These characteristics influence its behavior under various laboratory

conditions, from storage to reaction workups.

Chemical Structure
The arrangement of functional groups on the benzene ring dictates the molecule's reactivity,

intermolecular interactions, and toxicological profile.
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Caption: Chemical structure of 2-Fluoro-5-hydroxybenzonitrile.

Core Properties
The following table summarizes the key physicochemical data for 2-Fluoro-5-
hydroxybenzonitrile, compiled from authoritative chemical databases.

Property Value Source

CAS Number 104798-53-0 [2]

Molecular Formula C₇H₄FNO [2]

Molecular Weight 137.11 g/mol [2]

Appearance Solid

Boiling Point 98-108 °C

Purity Typically ≥98%

Synonyms 3-Cyano-4-fluorophenol

Hazard Analysis: A GHS-Guided Perspective
2-Fluoro-5-hydroxybenzonitrile is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[3] Its primary hazards

are acute toxicity, skin irritation, and serious eye irritation. The causality behind this is rooted in

its chemical nature; nitriles can exhibit toxicity, while the phenolic hydroxyl group and the

reactive benzene ring can contribute to irritant properties.

GHS Classification Summary
The following GHS classifications have been reported for this compound. It is crucial to note

that classifications can vary slightly between suppliers based on the purity and specific data

used.[2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / 4
H301: Toxic if swallowed /

H302: Harmful if swallowed

Acute Toxicity, Dermal Category 3 / 4

H311: Toxic in contact with

skin / H312: Harmful in contact

with skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Visualizing Hazard Communication
The GHS system uses pictograms for immediate hazard recognition. For 2-Fluoro-5-
hydroxybenzonitrile, the "Skull and Crossbones" and "Exclamation Mark" are the most

relevant symbols, representing its acute toxicity and irritant properties, respectively.
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Caption: GHS hazard classification pathway for the compound.

Exposure Control and Safe Handling Protocols
A self-validating safety protocol relies on a multi-layered approach, combining engineering

controls, administrative procedures, and personal protective equipment (PPE). The primary

goal is to minimize all potential routes of exposure—inhalation, dermal contact, and ingestion.

Engineering Controls: The First Line of Defense
All manipulations of solid 2-Fluoro-5-hydroxybenzonitrile that could generate dust, as well as

any handling of its solutions, must be performed within a certified chemical fume hood.[4] The

rationale is to contain and exhaust any airborne particles or vapors at the source, preventing

inhalation. The work area should also be equipped with an accessible eyewash station and a

safety shower.[5]

Personal Protective Equipment (PPE): The Essential
Barrier
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The choice of PPE is not arbitrary; it is dictated by the specific hazards of the chemical.

Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for

tears or punctures before use. Contaminated gloves should be removed using the proper

technique to avoid skin contact and disposed of as hazardous waste.

Eye and Face Protection: Chemical safety goggles are mandatory.[5] If there is a splash

hazard, a face shield should be worn in addition to goggles.

Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

For larger quantities or in case of a significant spill risk, a chemically resistant apron may be

necessary.[6]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a NIOSH-approved respirator with appropriate cartridges for organic vapors and

particulates should be used.[4][5]

Step-by-Step Safe Handling Workflow
This protocol is designed to be a self-validating system where each step mitigates a specific

risk.

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Clear the workspace of any unnecessary items. Verify the location

of the nearest eyewash station and safety shower.

PPE Donning: Put on all required PPE as described in section 3.2.

Weighing and Transfer: Conduct all weighing and transfers of the solid material within the

fume hood to contain any dust. Use a spatula for transfers and handle containers carefully to

avoid physical damage.[6]

During Use: Keep containers securely sealed when not in use.[6] Avoid any actions that

could generate aerosols.

Post-Handling: After completion, decontaminate the work surface. Wash hands thoroughly

with soap and water after removing gloves.[6]
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Hygiene: Do not eat, drink, or smoke in any area where this chemical is handled or stored.[7]

Start: Prepare for Handling

1. Verify Fume Hood
 & Emergency Equipment

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Perform All Manipulations
Inside Chemical Fume Hood

4. Keep Container Sealed
When Not in Use

5. Decontaminate Workspace
After Use

6. Remove PPE & Wash Hands
Thoroughly

End: Safe Handling Complete

Click to download full resolution via product page

Caption: A step-by-step workflow for safe handling.
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Storage and Incompatibility
Proper storage is critical for maintaining the chemical's integrity and preventing hazardous

reactions.

Conditions: Store in a cool, dry, and well-ventilated area.[6][7] The storage temperature

should be ambient or as recommended by the supplier.

Containers: Keep the container tightly closed to prevent contamination and potential

sublimation or reaction with atmospheric moisture.[5]

Incompatibilities: Store away from strong oxidizing agents and incompatible foodstuff

containers.[5][6] Contact with strong oxidizers could lead to a vigorous, potentially explosive

reaction.

Emergency Response and First-Aid Protocols
In the event of an exposure or spill, a rapid and correct response is crucial.

First-Aid Measures
The following protocols should be followed while seeking immediate medical attention. Provide

the attending medical personnel with a copy of the safety data sheet.
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Exposure Route First-Aid Protocol

Inhalation

1. Immediately move the affected person to

fresh air.[6] 2. If breathing is difficult or has

stopped, provide artificial respiration (do not use

mouth-to-mouth).[4] 3. Keep the person warm

and at rest.[6] 4. Seek immediate medical

attention.

Skin Contact

1. Immediately remove all contaminated clothing

and footwear.[6] 2. Flush the affected skin with

large amounts of running water and soap for at

least 15 minutes.[5][6] 3. Seek medical attention

if irritation persists.

Eye Contact

1. Immediately flush eyes with copious amounts

of running water for at least 15 minutes, holding

the eyelids open to ensure complete irrigation.

[5] 2. Remove contact lenses if present and

easy to do so.[5] 3. Seek immediate medical

attention.

Ingestion

1. Rinse the mouth thoroughly with water. Do

NOT induce vomiting.[8] 2. If the person is

conscious, have them drink plenty of water.[5] 3.

Never give anything by mouth to an

unconscious person.[8] 4. Seek immediate

medical attention.

Spill Management
Minor Spills: Evacuate non-essential personnel. Wearing appropriate PPE, carefully sweep

up the solid material, avoiding dust generation.[5] Place the material into a suitable, labeled

container for hazardous waste disposal.[6] Clean the spill area with soap and water.

Major Spills: Evacuate the area immediately and alert emergency personnel. Only trained

personnel with appropriate respiratory protection should attempt to clean up a large spill.
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Exposure Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction: Acknowledging the Utility and Hazard of a
Key Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173201#2-fluoro-5-hydroxybenzonitrile-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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